Cetraxate, Hydrochloride
Cetraxate, Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
27724-96-5
VCID:
VC0017057
InChI:
InChI=1S/C17H23NO4.ClH/c18-11-13-1-6-14(7-2-13)17(21)22-15-8-3-12(4-9-15)5-10-16(19)20;/h3-4,8-9,13-14H,1-2,5-7,10-11,18H2,(H,19,20);1H
SMILES:
C1CC(CCC1CN)C(=O)OC2=CC=C(C=C2)CCC(=O)O.Cl
Molecular Formula:
C17H24ClNO4
Molecular Weight:
341.8 g/mol
Cetraxate, Hydrochloride
CAS No.: 27724-96-5
Reference Standards
VCID: VC0017057
Molecular Formula: C17H24ClNO4
Molecular Weight: 341.8 g/mol
| CAS No. | 27724-96-5 |
|---|---|
| Product Name | Cetraxate, Hydrochloride |
| Molecular Formula | C17H24ClNO4 |
| Molecular Weight | 341.8 g/mol |
| IUPAC Name | 3-[4-[4-(aminomethyl)cyclohexanecarbonyl]oxyphenyl]propanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C17H23NO4.ClH/c18-11-13-1-6-14(7-2-13)17(21)22-15-8-3-12(4-9-15)5-10-16(19)20;/h3-4,8-9,13-14H,1-2,5-7,10-11,18H2,(H,19,20);1H |
| Standard InChIKey | USROQQUKEBHOFF-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1CN)C(=O)OC2=CC=C(C=C2)CCC(=O)O.Cl |
| Canonical SMILES | C1CC(CCC1CN)C(=O)OC2=CC=C(C=C2)CCC(=O)O.Cl |
| Synonyms | 4-[[[trans-4-(Aminomethyl)cyclohexyl]carbonyl]oxy]benzenepropanoic Acid Hydrochloride; 4-(2-Carboxyethyl)phenyl trans-4-aminomethylcyclohexanecarboxylate Hydrochloride; DV-1006; Neurer; |
| PubChem Compound | 34001 |
| Last Modified | Nov 11 2021 |
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